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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606 Get Quote

Introduction

Acid Violet 90 (C.I. Acid Violet 90; CAS No. 6408-29-3) is a 1:2 chromium-complex monoazo

dye utilized for its vibrant reddish-purple hues.[1][2] It is primarily applied to protein fibers such

as wool and silk, as well as synthetic polyamides like nylon, due to its excellent affinity for these

substrates.[3][4][5] The application in direct printing involves depositing a thickened dye paste

onto the textile surface in a specified pattern, followed by a fixation process, typically steaming,

to ensure dye-fiber bonding.[2][6]

Mechanism of Action

Acid dyes are anionic molecules that form strong electrostatic and ionic bonds with cationic

sites in protein and polyamide fibers.[7][8] The dyeing and printing process is conducted under

acidic conditions, which protonates the amino groups (-NH2) within the fiber structure, creating

positively charged sites (-NH3+).[7] The negatively charged sulfonate groups (-SO3⁻) on the

Acid Violet 90 molecule are then attracted to these sites, facilitating a strong and durable

bond. Auxiliary chemicals like urea are often used to enhance dye solubility and moisture

absorption during fixation, promoting efficient dye transfer from the paste to the fiber.[9]

Data Summary

Quantitative data regarding the properties and performance of Acid Violet 90 are summarized

below for ease of reference and comparison.
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Table 1: Physicochemical Properties of Acid Violet 90

Property Value Reference(s)

C.I. Name Acid Violet 90 [1][10]

CAS Registry Number 6408-29-3 [1][2][10]

Molecular Structure Single Azo, 1:2 Metal Complex [1][2][10]

Molecular Formula C₂₀H₁₅ClN₄NaO₅S [1][2][10]

Appearance Reddish-purple powder [2]

| Solubility | Soluble in water |[1] |

Table 2: Fastness Properties of Acid Violet 90 Prints

Fastness Test Rating (ISO Standards) Reference(s)

Light Fastness 6 [1][3]

Washing (Soaping) - Fading 2-3 [1][10]

Washing (Soaping) - Staining 4-5 [1][10]

Perspiration - Fading 4-5 [1][10]

Perspiration - Staining 4-5 [1][10]

| Fastness to Chlorinated Water | 2-3 |[3] |

Note: Fastness ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher

number indicates better fastness.

Experimental Protocols
The following protocols provide a detailed methodology for the direct printing of textiles with

Acid Violet 90.

Protocol 1: Fabric Preparation (Scouring)
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Objective: To remove impurities such as oils, waxes, and sizing agents from the textile

substrate to ensure uniform print quality and dye uptake.

Materials:

Textile substrate (Wool, Silk, or Nylon)

Non-ionic detergent (e.g., Synthrapol)

Sodium carbonate (optional, for heavy scouring)

Deionized water

Laboratory winch dyeing machine or beaker

Procedure:

Prepare a scouring bath with a liquor-to-goods ratio of 40:1.

Add 1-2 g/L of non-ionic detergent to the bath.

Immerse the dry textile material in the bath.

Gradually raise the temperature to 60-70°C for wool and nylon, or 70-80°C for silk.

Maintain this temperature for 30-45 minutes with gentle agitation.[11]

Drain the scouring liquor.

Rinse the fabric thoroughly, first with warm water (40-50°C) and then with cold water, until all

detergent is removed.

Air dry the scoured fabric completely before printing.[11]

Protocol 2: Printing Paste Formulation

Objective: To prepare a stable and effective printing paste with the correct viscosity and

chemical composition for sharp and vibrant prints.
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Materials:

Acid Violet 90 dye powder

Thickener (e.g., Manutex RS, Guar Gum)[12][13]

Urea (hygroscopic agent)

Citric acid or Acetic acid (pH control)

Glycerine (humectant, optional)

Deionized water

High-speed stirrer

Procedure:

Prepare a stock thickener solution according to the manufacturer's instructions. For example,

sprinkle 50g of Manutex RS into 500ml of cold water and stir until a smooth paste is formed.

[12]

In a separate container, create the dye solution. Make a paste of the required amount of

Acid Violet 90 dye powder with a small amount of cold water.

Add urea and the remaining volume of warm water (approx. 40-50°C) to the dye paste and

stir until fully dissolved.

Gradually add the dye solution to the stock thickener paste under constant high-speed

stirring to ensure a homogenous mixture.

Slowly add the acid (citric or acetic) to the paste while stirring to achieve the target pH

(typically 4-5).

Stir the final paste for an additional 15-20 minutes to ensure complete homogeneity.

Table 3: Example Recipe for Acid Violet 90 Printing Paste
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Component Quantity (g) Purpose Reference(s)

Acid Violet 90 Dye 20 - 40 Colorant [14]

Urea 50 - 100
Hygroscopic agent,

improves solubility
[9][12]

Stock Thickener (8-

10%)
500 - 600

Provides viscosity for

printing
[9][12]

Citric Acid 10 - 20
Provides acidic pH for

fixation
[6][12]

Water to make 1000 Solvent [12]

| Total | 1000 | | |

Protocol 3: Printing, Drying, and Fixation

Objective: To apply the print paste to the fabric and fix the dye through steaming.

Procedure:

Printing: Apply the prepared paste onto the scoured and dried fabric using a suitable method

such as screen printing (flatbed or rotary).[9] Ensure even pressure for a uniform application.

Drying: Carefully dry the printed fabric at a moderate temperature (80-100°C). Avoid

excessive heat, which can cause premature dye fixation or yellowing of the substrate.[12]

Fixation: Fix the dye by steaming the dried fabric. The typical conditions are saturated steam

at 102-105°C for 25-40 minutes.[13][15] The exact time may vary depending on the fabric

type and print depth.

Protocol 4: Post-Printing Wash-Off

Objective: To remove unfixed surface dye and residual chemicals to achieve the final true

shade and optimal fastness properties.

Procedure:
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Cold Rinse: Rinse the steamed fabric thoroughly under cold running water to remove the

thickener and unfixed dye.

Hot Wash: Wash the fabric in a bath containing 1 g/L non-ionic detergent at 50-60°C for 10-

15 minutes. This step helps to remove any remaining unfixed dye.[9]

Hot Rinse: Rinse again with hot water (50-60°C).

Cold Rinse: Perform a final cold rinse to remove any remaining detergent.

Drying: Squeeze or centrifuge the fabric to remove excess water and then air dry or tumble

dry at a low temperature.

Visualizations
Workflow and Component Relationship Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental

workflow and the logical relationships between components in the printing paste.
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Experimental Workflow for Direct Printing with Acid Violet 90

1. Preparation

2. Printing Process

3. Fixation & Finishing

Textile Substrate
(Wool, Silk, Nylon)

Scouring
(Removal of Impurities)

Drying

Print Paste
Formulation

Direct Printing
(Screen/Digital)

Drying
(80-100°C)

Steaming
(102-105°C, 25-40 min)

Wash-Off
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Final Printed Textile
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Caption: Overall workflow for direct textile printing with Acid Violet 90.
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Logical Relationships of Printing Paste Components

Core Components Auxiliary Agents

Printing Paste

Acid Violet 90

 Provides Color

Thickener

 Controls Viscosity

Water

 Acts as Solvent

Urea

 ↑ Solubility & Moisture

Acid
(Citric/Acetic)

 ↓ pH for Fixation

Glycerine

 Prevents Drying Out

Click to download full resolution via product page

Caption: Functional roles of components in an Acid Violet 90 print paste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12765606#acid-violet-90-for-direct-printing-on-
textiles-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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